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Compound of Interest

Compound Name: RP 67580

Cat. No.: B1680019 Get Quote

Researchers and drug development professionals handling RP 67580 must adhere to strict

disposal procedures to ensure laboratory safety and environmental compliance. This document

provides essential, step-by-step guidance for the proper disposal of this potent and selective

NK1 receptor antagonist.

Immediate Safety and Disposal Plan
The primary step in the disposal of RP 67580, as with any laboratory chemical, is to consult

your institution's Environmental Health and Safety (EHS) department. Disposal regulations can

vary based on location and the specific nature of the waste (e.g., solid compound, in solution).

Key Disposal Steps:

Consult Safety Data Sheet (SDS): Always refer to the manufacturer-provided SDS for

specific disposal instructions. While a generic SDS suggests that the material should be held

for appropriate disposal and not allowed to enter drains, the specific SDS for RP 67580 will

provide the most accurate guidance.

Contact EHS: Inform your EHS office about the intent to dispose of RP 67580. They will

provide guidance on proper waste stream segregation, labeling, and pickup procedures.

Segregate Waste: Do not mix RP 67580 waste with other chemical waste streams unless

explicitly instructed to do so by your EHS department. It should be collected in a designated,

properly labeled, and sealed container.
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Proper Labeling: The waste container must be clearly labeled with the full chemical name "

(3aR,7aR)-Octahydro-2-[1-imino-2-(2-methoxyphenyl)ethyl]-7,7-diphenyl-4H-isoindol (RP
67580)" and any hazard symbols as indicated in the SDS.

Secure Storage: Store the sealed waste container in a designated hazardous waste

accumulation area until it is collected by EHS or a licensed waste disposal contractor.

Chemical and Physical Properties
A summary of the key quantitative data for RP 67580 is provided in the table below. This

information is crucial for EHS professionals to determine the appropriate disposal method.

Property Value

Molecular Weight 438.57 g/mol

Formula C₂₉H₃₀N₂O₂

Purity ≥97% (HPLC)

Storage Temperature -20°C

Solubility
Soluble to 100 mM in ethanol and to 50 mM in

DMSO

Disposal Workflow
The following diagram outlines the procedural workflow for the proper disposal of RP 67580.
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Start: Need to Dispose of RP 67580

Consult RP 67580 Safety Data Sheet (SDS)

Contact Institutional Environmental Health & Safety (EHS)

Determine Correct Waste Stream with EHS

Segregate RP 67580 Waste

Label Waste Container Clearly

Store in Designated Hazardous Waste Area

Arrange for EHS/Contractor Pickup

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for RP 67580.
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Experimental Protocols
Detailed methodologies for experiments involving RP 67580 should include a dedicated section

on waste disposal. This section should align with the procedures outlined above. All materials

that come into contact with RP 67580, including personal protective equipment (PPE),

contaminated glassware, and solutions, should be considered hazardous waste and disposed

of according to institutional protocols.

Note on Incompatible Materials: The generic safety information indicates that RP 67580 is

incompatible with strong acids/alkalis and strong oxidizing/reducing agents. Avoid mixing RP
67580 waste with these materials.

To cite this document: BenchChem. [Proper Disposal of RP 67580: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680019#rp-67580-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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